![molecular formula C21H28N2O3 B3441113 1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine](/img/structure/B3441113.png)
1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine
Overview
Description
1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine, also known as EMDP, is a piperazine derivative that has been synthesized for its potential use in scientific research. EMDP has been studied for its potential to modulate certain receptors in the brain, leading to possible therapeutic applications.
Mechanism of Action
The mechanism of action of 1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine involves its interaction with the serotonin 5-HT1A and 5-HT2A receptors. The agonist activity at the 5-HT1A receptor leads to increased serotonin release and subsequent modulation of mood and anxiety. The antagonist activity at the 5-HT2A receptor leads to decreased glutamate release and subsequent modulation of cognition.
Biochemical and Physiological Effects
1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine has been shown to have both biochemical and physiological effects. Biochemically, 1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine has been shown to increase serotonin release and decrease glutamate release in the brain. Physiologically, 1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine has been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine in lab experiments is its high potency and selectivity for the serotonin 5-HT1A and 5-HT2A receptors. This allows for precise modulation of these receptors without affecting other neurotransmitter systems. One limitation of using 1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine in lab experiments is its limited solubility in aqueous solutions, which can make dosing and administration challenging.
Future Directions
There are several future directions for research on 1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine. One area of research could focus on optimizing the synthesis method to increase yield and purity of the final product. Another area of research could focus on further elucidating the mechanism of action of 1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine and its interaction with other neurotransmitter systems. Additionally, research could focus on the potential therapeutic applications of 1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine in the treatment of mood disorders and cognitive deficits.
Scientific Research Applications
1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine has been studied for its potential use in modulating certain receptors in the brain, specifically the serotonin 5-HT1A and 5-HT2A receptors. These receptors are involved in the regulation of mood, anxiety, and cognition. 1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine has been shown to have agonist activity at the 5-HT1A receptor and antagonist activity at the 5-HT2A receptor. This dual activity makes 1-(3-ethoxy-4-methoxybenzyl)-4-(2-methoxyphenyl)piperazine a potential candidate for the treatment of depression, anxiety, and other mood disorders.
properties
IUPAC Name |
1-[(3-ethoxy-4-methoxyphenyl)methyl]-4-(2-methoxyphenyl)piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O3/c1-4-26-21-15-17(9-10-20(21)25-3)16-22-11-13-23(14-12-22)18-7-5-6-8-19(18)24-2/h5-10,15H,4,11-14,16H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQCJTEVDKDTZOD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CN2CCN(CC2)C3=CC=CC=C3OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.